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Compound of Interest

Compound Name:
tert-Butyl(3-

chloropropoxy)dimethylsilane

Cat. No.: B035849 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

tert-Butyl(3-chloropropoxy)dimethylsilane (CAS No. 89031-82-3). The following procedures

are designed to ensure the safety of laboratory personnel and to maintain compliance with

environmental regulations. Researchers, scientists, and drug development professionals

should adhere to these guidelines to mitigate risks associated with the handling and disposal of

this chemical.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of tert-Butyl(3-
chloropropoxy)dimethylsilane is fundamental to its safe handling and disposal. The following

table summarizes key quantitative data.
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Property Value

CAS Number 89031-82-3

Molecular Formula C₉H₂₁ClOSi

Molecular Weight 208.80 g/mol

Boiling Point 198.3°C at 760 mmHg[1]

Flash Point 62.8°C[1]

Density 0.899 g/cm³[1]

Hazard Identification and Safety Precautions
tert-Butyl(3-chloropropoxy)dimethylsilane is a hazardous substance that requires careful

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following hazard statements for this compound:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H332: Harmful if inhaled.[2]

H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE):

To ensure safety, the following personal protective equipment must be worn when handling

tert-Butyl(3-chloropropoxy)dimethylsilane:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.
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Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is

inadequate, a NIOSH-approved respirator is required.

Spill Management and Emergency Procedures
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to

contain the spill. Do not use combustible materials like sawdust.

Neutralize (for small spills): For small spills, cautiously add a neutralizing agent. A suitable

agent for this type of compound would be sodium bicarbonate or a commercial spill kit

absorbent.

Collect the Absorbed Material: Carefully collect the absorbed material using non-sparking

tools and place it into a designated, labeled, and sealable container for hazardous waste.

Decontaminate the Area: Decontaminate the spill area with a suitable solvent (e.g., ethanol),

followed by a thorough washing with soap and water.

Dispose of Contaminated Materials: All contaminated materials, including PPE, must be

disposed of as hazardous waste.

Disposal Procedures
The disposal of tert-Butyl(3-chloropropoxy)dimethylsilane and its containers must be

conducted in accordance with local, state, and federal regulations. As a halogenated organic

compound, it is classified as hazardous waste.

Step-by-Step Disposal Protocol:
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Waste Segregation: Collect waste tert-Butyl(3-chloropropoxy)dimethylsilane in a

dedicated, properly labeled, and sealed container. This container should be made of a

compatible material, such as high-density polyethylene (HDPE). Do not mix with non-

halogenated organic waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "tert-Butyl(3-chloropropoxy)dimethylsilane," and the associated hazards

(e.g., "Harmful," "Irritant").

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

secondary containment area, away from incompatible materials such as strong oxidizing

agents and bases.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company. The preferred method of

disposal for chlorinated hydrocarbons is high-temperature incineration at a permitted facility.

Empty Containers: "Empty" containers of tert-Butyl(3-chloropropoxy)dimethylsilane must

also be treated as hazardous waste, as they may retain chemical residues. They should be

triple-rinsed with a suitable solvent (e.g., ethanol), and the rinsate collected as hazardous

waste. The rinsed containers should then be disposed of through the licensed waste

management company.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of tert-
Butyl(3-chloropropoxy)dimethylsilane.
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Caption: Disposal workflow for tert-Butyl(3-chloropropoxy)dimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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